Cas no 2172614-97-8 (4-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbut-2-enoic acid)

• Product Name: 4-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbut-2-enoic acid
• CAS No: 2172614-97-8
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6355138
• PubChem ID: 165720655
• Update Time: 2025-06-09

4-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbut-2-enoic acid
• EN300-1530212
• 4-[2-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methylbut-2-enoic acid
• 2172614-97-8

• Inchi： 1S/C26H30N2O5/c1-4-26(5-2,24(31)27-15-14-17(3)23(29)30)28-25(32)33-16-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-14,22H,4-5,15-16H2,1-3H3,(H,27,31)(H,28,32)(H,29,30)/b17-14+
• InChI Key： PIBBHIUAVOXNCH-SAPNQHFASA-N
• SMILES： O(C(NC(C(NC/C=C(/C(=O)O)\C)=O)(CC)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbut-2-enoic acid

4-2-Ethyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbut-2-enoic Acid: A Comprehensive Overview

The compound 4-2-Ethyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino-butanamido-2-methylbut-2-enoic acid, with the CAS number 2172614-97-8, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry, biochemistry, and materials science. This compound is notable for its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an ethyl substituent, and a butanamido moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug delivery systems, peptide synthesis, and advanced materials.

Recent studies have highlighted the importance of the Fmoc group in peptide synthesis. The Fmoc group serves as a protecting group for amino acids during solid-phase synthesis, ensuring precise control over the sequence and structure of peptides. This has led to its widespread use in the pharmaceutical industry for the development of biologically active compounds. The ethyl substituent in this compound further enhances its stability and solubility, making it an ideal candidate for various chemical reactions.

The butanamido group in the molecule plays a crucial role in its reactivity and functionality. This group is known to participate in amide bond formation, which is a key reaction in organic synthesis. The 2-methylbut-2-enoiC acid moiety adds another layer of complexity to the molecule, contributing to its unique physical and chemical properties. Recent research has demonstrated that this moiety can act as a bioisostere in drug design, offering potential advantages in terms of pharmacokinetics and bioavailability.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, condensation reactions, and deprotection steps. The use of modern catalytic methods has significantly improved the efficiency and yield of these reactions. For instance, the application of transition metal catalysts has enabled selective transformations of sensitive functional groups without compromising the integrity of the molecule.

The application of this compound extends beyond traditional chemical synthesis. Its unique structure makes it a promising candidate for use in drug delivery systems. For example, the Fmoc group can be utilized as a stimuli-responsive unit, enabling controlled release of therapeutic agents under specific conditions such as pH or temperature changes. This property has been explored in recent studies focused on developing targeted drug delivery systems for cancer therapy.

In addition to its chemical applications, this compound has also found relevance in materials science. The combination of an Fmoc group with other functional groups can lead to the formation of self-assembled monolayers or polymer networks with tailored properties. These materials have potential applications in sensors, electronics, and catalysis.

From an environmental perspective, researchers have been investigating the biodegradability and toxicity of this compound. Initial studies suggest that it exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is needed to fully understand its environmental impact and develop sustainable methods for its production and disposal.

In conclusion, the compound 4-2-Ethyl-{(9H-fluoren-9-yl)methoxycarbonyl}amino-but anamido)-2-methylbut-2-enoiC acid represents a fascinating example of how complex molecular structures can be harnessed for diverse applications across multiple disciplines. Its unique functional groups and versatile properties make it a valuable tool in modern chemistry and materials science.